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Compound of Interest

Compound Name: Carfilzomib

Cat. No.: B1684676 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
Carfilzomib is a potent, second-generation, irreversible proteasome inhibitor used in cancer

research and for the treatment of multiple myeloma.[1] It selectively targets the chymotrypsin-

like activity of the 20S proteasome, leading to an accumulation of ubiquitinated proteins, cell

cycle arrest, and apoptosis in cancer cells.[2][3] Accurate and consistent preparation of

Carfilzomib stock solutions is critical for obtaining reliable and reproducible results in cell-

based assays. This document provides a detailed protocol for the preparation, storage, and

application of Carfilzomib stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent for in

vitro cell culture experiments.

Data Summary
Quantitative data for Carfilzomib is summarized in the table below. Researchers should

always refer to the manufacturer's product-specific information sheet for batch-specific details.
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Parameter Value References

Molecular Formula C₄₀H₅₇N₅O₇ [4]

Molecular Weight 719.91 g/mol [4][5]

Appearance
White to off-white

solid/crystalline powder
[4][5][6]

Solubility in DMSO

≥15 mg/mL. Higher

concentrations (up to 125

mg/mL) may be achieved with

ultrasonication.

[4][6][7]

Solubility in Ethanol ~1 mg/mL [2][4][6]

Aqueous Solubility
Sparingly soluble / Practically

insoluble
[2][6][8]

Recommended Stock Conc. 5-10 mM in 100% DMSO [7][9]

Storage of Stock Sol.

Aliquot and store at -20°C for

up to 6 months or -80°C for

longer-term stability. Avoid

repeated freeze-thaw cycles.

[4][10]

Typical Working Conc.

5 nM - 2000 nM, depending on

the cell line and experimental

design. Treatment duration is

typically 4 to 48 hours.

[6][9][11]

IC₅₀ Values
2.4 - 20 nM in various human

cancer cell lines.
[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Carfilzomib Stock
Solution
This protocol describes the preparation of a 10 mM stock solution from a powdered form of

Carfilzomib. All steps involving the compound and DMSO should be performed in a chemical
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fume hood using appropriate personal protective equipment (PPE).

Materials:

Carfilzomib powder (e.g., 1 mg)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-Weighing Preparation: Allow the vial of Carfilzomib powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh out the desired amount of Carfilzomib powder. For example,

weigh 1 mg of Carfilzomib (Molecular Weight: 719.91 g/mol ).

Calculate DMSO Volume: Calculate the volume of DMSO required to achieve a 10 mM

concentration.

Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Concentration (mol/L))

Volume (µL) = (1 mg / 719.91 g/mol ) * (1 g / 1000 mg) / (10 mmol/L) * (1 mol / 1000

mmol) * (1,000,000 µL / 1 L)

Volume ≈ 138.9 µL of DMSO for 1 mg of Carfilzomib.

Dissolution: Add the calculated volume of DMSO to the vial containing the Carfilzomib
powder.
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Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

The solution should be clear. If dissolution is difficult, brief sonication may be used.[7]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[4][10]
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Stock Solution Preparation

Storage

1. Weigh Carfilzomib
Powder

2. Add Calculated
Volume of DMSO

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C
or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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